N'-(9-anthrylmethylene)-2-(benzyloxy)benzohydrazide
Overview
Description
N-(9-anthrylmethylene)-2-(benzyloxy)benzohydrazide, also known as ABH, is a fluorescent probe that has been widely used in scientific research. ABH has a unique structure that allows it to be used in a variety of applications, including bioimaging, drug discovery, and chemical sensing.
Mechanism of Action
The mechanism of action of N'-(9-anthrylmethylene)-2-(benzyloxy)benzohydrazide involves its ability to bind to specific targets, such as proteins and nucleic acids. Once bound, this compound can be used to monitor changes in the target's structure or function, providing valuable insights into various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects, making it a valuable tool for scientific research. However, like any chemical probe, this compound should be used with caution and in accordance with proper safety protocols.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-(9-anthrylmethylene)-2-(benzyloxy)benzohydrazide is its versatility, as it can be used in a variety of scientific research applications. Additionally, this compound is relatively easy to synthesize and purify, making it accessible to a wide range of researchers. However, one limitation of this compound is its relatively low quantum yield, which can limit its usefulness in certain applications.
Future Directions
There are many potential future directions for N'-(9-anthrylmethylene)-2-(benzyloxy)benzohydrazide research, including the development of more efficient synthesis methods, the exploration of new applications, and the improvement of existing applications. Additionally, the use of this compound in combination with other probes and techniques could lead to new insights into various biological processes.
Scientific Research Applications
N'-(9-anthrylmethylene)-2-(benzyloxy)benzohydrazide has been used in a variety of scientific research applications, including bioimaging, drug discovery, and chemical sensing. In bioimaging, this compound has been used to visualize cellular structures and monitor cellular processes. In drug discovery, this compound has been used to identify potential drug targets and screen for potential drug candidates. In chemical sensing, this compound has been used to detect various analytes, such as metal ions and amino acids.
Properties
IUPAC Name |
N-[(E)-anthracen-9-ylmethylideneamino]-2-phenylmethoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H22N2O2/c32-29(26-16-8-9-17-28(26)33-20-21-10-2-1-3-11-21)31-30-19-27-24-14-6-4-12-22(24)18-23-13-5-7-15-25(23)27/h1-19H,20H2,(H,31,32)/b30-19+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLISUXYDJRPTNQ-NDZAJKAJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2C(=O)NN=CC3=C4C=CC=CC4=CC5=CC=CC=C53 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2C(=O)N/N=C/C3=C4C=CC=CC4=CC5=CC=CC=C53 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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